(3-amino-4-chlorophenyl)(phenyl)methanol

• IUPAC Name: (3-amino-4-chlorophenyl)-phenylmethanol
• InChI: InChI=1S/C13H12ClNO/c14-11-7-6-10(8-12(11)15)13(16)9-4-2-1-3-5-9/h1-8,13,16H,15H2
• InChI Key: RHCJPQNHYRBDOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC(=C(C=C2)Cl)N)O
• Molecular Formula: C13H12ClNO
• Molecular Weight: 233.69 g/mol

Description

(3-amino-4-chlorophenyl)(phenyl)methanol, also known as ACMP, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. ACMP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 267.7 g/mol.

Mechanism of Action

The mechanism of action of (3-amino-4-chlorophenyl)(phenyl)methanol is not fully understood. However, studies have shown that this compound may exert its effects by modulating the activity of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to activate certain receptors in the body, such as the cannabinoid receptor CB1.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. In animal studies, this compound has been shown to exhibit anti-inflammatory and analgesic effects. It has also been shown to reduce fever and inflammation in animal models of acute and chronic inflammation. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using (3-amino-4-chlorophenyl)(phenyl)methanol in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on (3-amino-4-chlorophenyl)(phenyl)methanol. One area of interest is the development of this compound-based materials with unique properties. For example, this compound has been used as a building block for the synthesis of metal-organic frameworks with high surface area and gas storage capacity. Another area of interest is the development of this compound-based drugs with improved efficacy and safety profiles. Finally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

(3-amino-4-chlorophenyl)(phenyl)methanol has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory and analgesic effects. It has also been studied as a potential inhibitor of certain enzymes involved in cancer progression. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, this compound has been used as a ligand for the synthesis of metal complexes with potential applications in organic synthesis.